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Compound of Interest

Compound Name: p-Menthane

Cat. No.: B1195940 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling p-Menthane, including detailed operational and disposal plans. Adherence to these

procedures is critical for minimizing risks and ensuring a safe laboratory environment.

Key Physical and Chemical Properties
Understanding the fundamental properties of p-Menthane is the first step in safe handling. This

clear, colorless liquid possesses a distinct odor and is insoluble in water.[1][2]

Property Value

Physical State Liquid[1]

Color Colourless[1]

Melting Point -89.84 °C[1]

Boiling Point 170.9 °C (at 725 mm Hg)[1]

Flammability Flammable liquid and vapor[2][3]

Solubility in Water Insoluble[2]
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When handling p-Menthane, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent exposure. The recommended PPE includes a multi-layered defense

against potential splashes, vapors, and accidental contact.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields.[4][5]

In situations with a high potential for splashing, a face shield should be worn in addition to

goggles.[6]

Hand Protection:

Chemical-resistant gloves are required.[3][4] Nitrile or neoprene gloves are suitable options.

[7]

Skin Protection:

Wear appropriate protective clothing to prevent skin contact, such as a long-sleeved lab coat

or chemical-resistant coveralls.[3][4]

For tasks with a higher risk of exposure, fire/flame resistant and impervious clothing is

recommended.[5]

Respiratory Protection:

Work in a well-ventilated area.[1][3]

If ventilation is inadequate or if aerosols may be generated, use a NIOSH-approved

respirator with an organic vapor cartridge.[2][4]

Safe Handling and Operational Protocols
Strict adherence to safe handling procedures is crucial to prevent accidents and ensure the

well-being of laboratory personnel.

General Handling:
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Avoid contact with skin and eyes.[1][3]

Wash hands thoroughly after handling.[1]

Keep containers tightly closed when not in use.[1][3]

Use non-sparking tools and take measures to prevent static discharge.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking is

permitted in the handling area.[1][3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][8]

Store away from direct sunlight.[8]

Keep containers tightly closed.[1][8]

Store apart from incompatible materials, such as strong oxidizing agents like nitric acid.[1][2]

Spill Management Workflow
In the event of a p-Menthane spill, a swift and organized response is critical to contain the

material and mitigate any potential hazards. The following workflow outlines the necessary

steps.
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p-Menthane Spill Response Workflow

Immediate Actions

Containment & Cleanup

Disposal

Final Steps

Evacuate Immediate Area

Alert Colleagues & Safety Officer

Remove Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Material with Non-Sparking Tools

Place in a Labeled, Sealed Container

Dispose as Hazardous Waste

Decontaminate Spill Area

Verify Area is Clean and Safe for Re-entry

Click to download full resolution via product page

Caption: Workflow for responding to a p-Menthane spill.
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Disposal Plan
Proper disposal of p-Menthane and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect waste p-Menthane in a designated, properly labeled, and sealed container.[4]

Do not mix with other chemical waste unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) guidelines.[4]

Disposal Method:

Dispose of contents and container in accordance with all applicable local, state, and federal

regulations.[1]

The recommended method of disposal is through a licensed chemical destruction facility,

which may involve controlled incineration with flue gas scrubbing.[4]

Never dispose of p-Menthane down drains or in watercourses.[1][9]

Container Decontamination:

Empty containers should be triple-rinsed with a suitable solvent.[4]

The rinsate should be collected and disposed of as chemical waste.[4]

After proper decontamination, containers may be offered for recycling or reconditioning, or

punctured to prevent reuse and disposed of in a sanitary landfill if permitted by local

regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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